Cas no 1781790-58-6 (2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID)

• Product Name: 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID
• CAS No: 1781790-58-6
• CID: 4613702
• PubChem ID: 69011924
• Update Time: 2025-10-29

2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID

Additional information on 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID

2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID: A Comprehensive Overview

The compound 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID (CAS No: 1781790-58-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID features a pyrazole ring substituted with a benzyl group at position 1 and an acetic acid moiety at position 4, making it a unique derivative with promising properties.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and ion channels. The benzyl group attached to the pyrazole ring in this compound is particularly significant as it enhances the molecule's lipophilicity, which is crucial for its bioavailability and pharmacokinetic properties. Furthermore, the acetic acid moiety at position 4 introduces acidity and hydrogen bonding capabilities, which can influence the compound's stability and interaction with biological systems.

One of the most notable aspects of 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID is its potential as a lead compound in drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory processes, making it a promising candidate for anti-inflammatory therapies. Additionally, this compound has shown potential in modulating ion channels, which are critical targets for treating conditions such as epilepsy and chronic pain.

The synthesis of 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the pyrazole ring through condensation reactions, followed by substitution reactions to introduce the benzyl and acetic acid groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical practices.

In terms of applications, 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID has been investigated for its role in agrochemicals, where it exhibits potential as a plant growth regulator or pest control agent. Its ability to modulate plant hormone signaling pathways makes it a valuable tool in enhancing crop yields and resilience against environmental stressors.

From an analytical perspective, the characterization of 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID has been achieved through advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure, purity, and stability of the compound, ensuring its reliability for both research and industrial applications.

Looking ahead, the future of 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID lies in its continued exploration as a lead molecule for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new therapeutic potentials for this compound. Moreover, advancements in computational chemistry will play a pivotal role in predicting its interactions with biological systems, accelerating its progression from the lab to clinical trials.

In conclusion, 2-(1-BENZYL-1H-PYRAZOL-4-YL)ACETIC ACID (CAS No: 1781790-58-6) stands out as a versatile and promising molecule with applications spanning medicinal chemistry, pharmacology, and agrochemicals. Its unique structure, coupled with recent research advancements, positions it as a key player in future drug discovery efforts. As scientists continue to unravel its full potential, this compound is poised to make significant contributions to various industries while adhering to sustainable chemical practices.